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These application notes provide a comprehensive overview of the Neuraminidase (NA)
Enzyme-Linked Immunosorbent Assay (ELISA), a powerful tool for the detection and
guantification of neuraminidase, a key enzyme in various biological processes and a primary
target for antiviral drug development. This document offers detailed protocols for two common
NA ELISA formats: the Sandwich ELISA for direct quantification of NA protein and the Enzyme-
Linked Lectin Assay (ELLA) for measuring NA inhibition by antibodies.

Application Notes

The neuraminidase enzyme, particularly from the influenza virus, is a major focus in virology
and drug discovery.[1][2] NA facilitates the release of progeny virions from infected cells,
making it an essential target for antiviral therapies.[2] Neuraminidase ELISA kits are widely
used for various applications, including:

o Drug Development: Screening for novel neuraminidase inhibitors is a critical step in the
development of new anti-influenza drugs.[3]

» Vaccine Efficacy Studies: Assessing the immunogenicity of influenza vaccines by quantifying
the antibody response to neuraminidase.[1][2]
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» Disease Research: Studying the role of neuraminidase in the pathogenesis of viral and
bacterial infections.

» Biomarker Discovery: Investigating neuraminidase as a potential biomarker in various
diseases.[4]

Experimental Protocols

This section provides detailed, step-by-step methodologies for performing Neuraminidase
Sandwich ELISA and ELLA.

Protocol 1: Neuraminidase Sandwich ELISA

This protocol is designed for the quantitative measurement of neuraminidase in samples such
as serum, plasma, and cell culture supernatants.[5]

Materials:

o Neuraminidase-specific capture antibody

e Recombinant neuraminidase standard

 Biotinylated neuraminidase-specific detection antibody
» Streptavidin-HRP conjugate

e TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution
e Stop solution (e.g., 2N H2S0a4)

e Wash buffer (e.g., PBS with 0.05% Tween-20)

e Assay diluent (e.g., PBS with 1% BSA)

e 96-well ELISA plates

Quantitative Parameters for Sandwich ELISA:
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Parameter Concentration/Value
Capture Antibody Coating Concentration 1-10 pg/mL
Detection Antibody Concentration 0.25-2 pg/mL

Neuraminidase Standard Range

31.25-2000 pg/mL

Sample Volume

100 pL

Incubation Times

1-2 hours at 37°C or 2 hours at room

temperature

Wash Steps

3-5 times between steps

TMB Substrate Incubation

15-30 minutes at room temperature in the dark

Procedure:

» Coating:

o Dilute the capture antibody in coating buffer to the desired concentration.

o Add 100 pL of the diluted capture antibody to each well of a 96-well plate.

o Incubate overnight at 4°C.

o Wash the plate 3 times with wash buffer.

e Blocking:

o Add 200 pL of assay diluent to each well to block non-specific binding.

o Incubate for 1-2 hours at room temperature.

o Wash the plate 3 times with wash buffer.

e Sample and Standard Incubation:

o Prepare serial dilutions of the recombinant neuraminidase standard in assay diluent.
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o Add 100 pL of the standards and samples to the appropriate wells.
o Incubate for 2 hours at room temperature.

o Wash the plate 3 times with wash buffer.

e Detection Antibody Incubation:

[¢]

Dilute the biotinylated detection antibody in assay diluent.

[e]

Add 100 pL of the diluted detection antibody to each well.

[e]

Incubate for 1 hour at room temperature.

o

Wash the plate 3 times with wash buffer.

o Streptavidin-HRP Incubation:

[¢]

Dilute the Streptavidin-HRP conjugate in assay diluent.

[e]

Add 100 pL of the diluted conjugate to each well.

o

Incubate for 30 minutes at room temperature.

[¢]

Wash the plate 5 times with wash buffer.

o Substrate Development and Measurement:

[e]

Add 100 pL of TMB substrate solution to each well.

o

Incubate for 15-30 minutes at room temperature in the dark.

[¢]

Add 50 pL of stop solution to each well to stop the reaction.

o

Read the absorbance at 450 nm using a microplate reader.

Data Analysis:
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o Generate a standard curve by plotting the absorbance values of the standards against their
known concentrations.

» Determine the concentration of neuraminidase in the samples by interpolating their
absorbance values on the standard curve.

Protocol 2: Enzyme-Linked Lectin Assay (ELLA) for
Neuraminidase Inhibition

This protocol is used to measure the inhibition of neuraminidase activity by antibodies in serum
or other biological samples.[1][2][6]

Materials:

Fetuin-coated 96-well plates

o Neuraminidase-containing sample (e.g., virus or recombinant protein)
e Serum samples

e Peanut Agglutinin (PNA) conjugated to HRP

e TMB substrate solution

o Stop solution

o Wash buffer

o Assay diluent

Quantitative Parameters for ELLA:
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Parameter Concentration/Value
Fetuin Coating Concentration 25-50 pg/mL
PNA-HRP Concentration 1-5 pg/mL

Serum Dilution

Serial dilutions (e.qg., starting at 1:10)

Incubation Times

Overnight (16-18 hours) at 37°C for NA reaction

PNA-HRP Incubation

1-2 hours at room temperature

TMB Substrate Incubation

15-30 minutes at room temperature in the dark

Procedure:

» Antigen Titration (to determine optimal NA concentration):

o Prepare serial dilutions of the neuraminidase-containing sample in assay diluent.

o Add 100 pL of each dilution to the fetuin-coated plate.

o Incubate overnight at 37°C.

o Wash the plate 3 times with wash buffer.

o Add 100 pL of PNA-HRP solution to each well and incubate for 2 hours at room

temperature.

o Wash the plate 3 times with wash buffer.

o Add TMB substrate and stop solution as described in the sandwich ELISA protocol.

o The dilution of NA that gives approximately 80-90% of the maximum signal is used for the

inhibition assay.

e Neuraminidase Inhibition Assay:

o Prepare serial dilutions of the serum samples in assay diluent.
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[e]

Add 50 pL of the diluted serum to the fetuin-coated plate.

o

Add 50 pL of the predetermined optimal dilution of the neuraminidase sample to each well.

[¢]

Incubate overnight at 37°C.

[e]

Wash the plate 3 times with wash buffer.
o Proceed with the PNA-HRP, TMB substrate, and stop solution steps as described above.
Data Analysis:

o Calculate the percentage of neuraminidase inhibition for each serum dilution using the
following formula: % Inhibition = 100 - [ (OD of sample / OD of NA control) * 100 ]

e The neuraminidase inhibition titer is typically defined as the reciprocal of the highest serum
dilution that produces at least 50% inhibition.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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